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Compound of Interest

Compound Name: Tungsten-180

CAS No.: 14265-79-3

Cat. No.: B080118

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals engaged in

the accurate quantification of Tungsten-180 (¹⁸⁰W).

Frequently Asked Questions (FAQs)
Q1: Are there commercially available certified reference materials (CRMs) specifically for

Tungsten-180?

A1: Currently, a commercially available certified reference material (CRM) with a certified

isotopic abundance specifically for Tungsten-180 is not readily found. However, several high-

purity tungsten standard solutions and isotopic reference materials are available that can be

utilized for instrument calibration and validation.

Q2: What are the recommended standard reference materials for general Tungsten analysis?

A2: For general tungsten analysis, several reputable standard reference materials are

available. These are primarily certified for the total concentration of tungsten.
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Reference Material Description Issuing Body

NIST SRM 3163
Tungsten (W) Standard

Solution

National Institute of Standards

and Technology (NIST)

WOLF-1
Isotopic Certified Reference

Material of Natural Tungsten

National Research Council

Canada (NRC)[1][2]

BAM-Y006 High-purity tungsten

Bundesanstalt für

Materialforschung und -

prüfung (BAM)[3]

Note: While these standards are excellent for calibrating total tungsten concentration, their

isotopic composition, including that of ¹⁸⁰W, should be verified for high-precision isotope ratio

studies.

Q3: What is the most significant challenge in the accurate quantification of Tungsten-180?

A3: The most significant challenge is the isobaric interference from Hafnium-180 (¹⁸⁰Hf)[4].

Since both isotopes have virtually the same mass-to-charge ratio, they cannot be distinguished

by a mass spectrometer.

Q4: How can the isobaric interference from ¹⁸⁰Hf be corrected?

A4: The most effective method to correct for the ¹⁸⁰Hf interference is to chemically separate

hafnium from the tungsten sample before analysis.[5][6][7][8][9] This is typically achieved

through ion-exchange chromatography. Additionally, mathematical corrections can be applied if

a non-interfered hafnium isotope is measured simultaneously, but this requires careful

validation.

Q5: What are "matrix effects" and how do they impact ¹⁸⁰W quantification?

A5: Matrix effects are alterations in the analyte signal caused by other components in the

sample matrix.[10][11][12][13] These effects can lead to either signal suppression or

enhancement, resulting in inaccurate quantification of ¹⁸⁰W. The severity of matrix effects can

depend on the concentration and composition of the sample matrix.
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Troubleshooting Guide
This guide addresses common issues encountered during the quantification of Tungsten-180.
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Issue Potential Cause Recommended Solution

Inaccurate or irreproducible

results

Isobaric interference from

¹⁸⁰Hf.

Implement a chemical

separation procedure to

remove hafnium from the

sample prior to analysis.[5][6]

[7][8][9]

Matrix effects from complex

sample composition.

- Dilute the sample to reduce

the concentration of matrix

components.[12] - Use an

internal standard with similar

mass and ionization properties

to tungsten. - Prepare

calibration standards in a

matrix that matches the

sample (matrix-matching).[10]

Contamination from labware or

reagents.

- Use high-purity acids and

reagents.[14] - Thoroughly

clean all labware with acid. -

Analyze procedural blanks to

monitor for contamination.

Signal instability or drift Instrument instability.

- Allow the instrument to warm

up and stabilize according to

the manufacturer's

recommendations. - Regularly

check and clean the sample

introduction system (nebulizer,

spray chamber, cones).
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"Memory effect" or carry-over

from previous samples.

- Implement a rigorous

washout procedure between

samples, potentially using a

cleaning solution containing a

complexing agent for tungsten.

[15] - Analyze blank solutions

between samples to ensure

the signal returns to baseline.

Low signal intensity
Inefficient ionization of

tungsten.

- Optimize ICP-MS instrument

parameters such as plasma

power, gas flow rates, and lens

settings.

Sample loss during

preparation.

- Carefully validate each step

of the sample preparation

protocol to ensure quantitative

recovery of tungsten.

Experimental Protocols
Protocol 1: Chemical Separation of Tungsten and
Hafnium using Ion-Exchange Chromatography
This protocol is essential for mitigating the isobaric interference of ¹⁸⁰Hf on ¹⁸⁰W.

Sample Dissolution: Dissolve the sample in a mixture of high-purity hydrofluoric (HF) and

nitric (HNO₃) acids.[5]

Resin Preparation: Prepare an anion-exchange resin column (e.g., TRU resin) by

conditioning it with an appropriate acid mixture, such as 6 M HCl – 0.02 M HF.[5]

Sample Loading: Load the dissolved sample onto the conditioned resin column.

Elution of Hafnium: Elute hafnium from the column using the same acid mixture (6 M HCl –

0.02 M HF). Tungsten will be retained on the resin.[5]
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Elution of Tungsten: Elute the purified tungsten from the column using a different eluent,

such as 1 M HCl – 0.02 M HF.[5]

Analysis: The purified tungsten fraction can now be analyzed by MC-ICP-MS for its isotopic

composition.

Protocol 2: Quantification of Tungsten-180 by MC-ICP-
MS

Instrument Tuning: Tune the multi-collector inductively coupled plasma mass spectrometer

(MC-ICP-MS) to achieve optimal sensitivity and stability for the tungsten mass range.

Calibration: Prepare a series of calibration standards of known tungsten concentrations. If

possible, these should be matrix-matched to the samples. Use a certified reference material

like NIST SRM 3163 for traceability.[16][17]

Blank Measurement: Analyze a procedural blank to determine any background levels of

tungsten.

Sample Analysis: Analyze the purified tungsten samples. Monitor the signal for ¹⁸⁰W and

other tungsten isotopes (e.g., ¹⁸²W, ¹⁸³W, ¹⁸⁴W, ¹⁸⁶W) for internal normalization and quality

control.

Data Processing: Subtract the blank signal from the sample signals. Use the calibration

curve to determine the concentration of tungsten. For isotopic abundance, calculate the ratio

of the ¹⁸⁰W signal to the signal of a stable, more abundant tungsten isotope.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.osti.gov/servlets/purl/1959675
https://www.benchchem.com/product/b080118/docs?utm_src=pdf-body#technical-support-center-accurate-quantification-of-tungsten-180
https://tsapps.nist.gov/srmext/certificates/3163.pdf
https://catalog.data.gov/dataset/srm-3163-tungsten-w-standard-solution-lot-no-140606-85855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Calibration

Sample Dissolution
(HF + HNO₃)

Ion-Exchange Chromatography
(Hafnium Removal)

MC-ICP-MS Analysis

Purified Tungsten

Data Processing & Quantification

Certified Reference Material
(e.g., NIST SRM 3163)

Calibration Standards

Click to download full resolution via product page

Caption: Experimental workflow for accurate Tungsten-180 quantification.
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Caption: Troubleshooting logic for inaccurate Tungsten-180 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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